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Compound of Interest

Compound Name: N-Boc-dolaproine

Cat. No.: B3322996 Get Quote

This guide provides the fundamental molecular characteristics of N-Boc-dolaproine, a key

amino acid component derived from the pentapeptide Dolastatin 10.[1][2] Dolastatin 10 is

recognized for its anticancer properties, which include the inhibition of tubulin polymerization

and mitosis.[2]

Core Molecular Data
The essential molecular information for N-Boc-dolaproine is summarized in the table below.

This data is critical for researchers in drug development and chemical synthesis for accurate

measurements and reaction stoichiometry.

Property Value

Chemical Formula C₁₄H₂₅NO₅[1][3][4]

Molecular Weight 287.35 g/mol [3][4]

CAS Number 120205-50-7[1][3]

Note: The molecular weight may be listed with slight variations (e.g., 287.4 or 287.36)

depending on the source and calculation method.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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